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Compound of Interest

Compound Name: 2-Chloro-5-cyclopropoxyaniline
Cat. No.: B14830598
Get Quote

Technical Guide: 2-Chloro-5-cyclopropoxyaniline
CAS 1243482-59-8 | Molecular Formula: C H CINO[1][2]

[3]1[4][5][6]
Executive Summary

2-Chloro-5-cyclopropoxyaniline is a critical building block in modern medicinal chemistry,
valued for its ability to introduce the cyclopropyl ether motif into bioactive scaffolds. This
structural element acts as a bioisostere for methoxy or ethoxy groups, offering superior
metabolic stability by blocking oxidative dealkylation (CYP450-mediated) while maintaining
optimal lipophilicity and conformational restriction.

This guide details the physicochemical properties, industrial synthesis routes, and application
logic for researchers utilizing this intermediate in drug discovery programs (e.g., oncology and
immunology).

Chemical Identity & Physicochemical Properties

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b14830598#bc-rfq
https://www.benchchem.com/product/b14830598/docs?utm_src=pdf-body#2-chloro-5-cyclopropoxyaniline-cas-1243482-59-8-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14830598?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The compound is an aniline derivative characterized by a chlorine atom at the ortho-position
and a cyclopropoxy group at the meta-position relative to the amine. This substitution pattern
(2-chloro-5-substituted) is electronically unique, balancing the electron-withdrawing inductive
effect of chlorine with the electron-donating resonance of the ether.

ble 1: Key Physicochemical

Property Value | Description Note
CAS Number 1243482-59-8
2-Chloro-5- Also: 3-Amino-4-chlorophenyl
IUPAC Name N
(cyclopropyloxy)aniline cyclopropyl ether
SMILES Nclcc(OC2CC2)ccclCl
Molecular Weight 183.63 g/mol
Appearance Off-white to pale yellow solid Oxidizes upon air exposure

High lipophilicity due to

LogP (Calc) ~2.8-3.1
cyclopropyl group

_ _ Weak base due to ortho-Cl
pKa (Conj.[1][2][3] Acid) ~2.5-3.0 )
electron withdrawal

DMSO, Methanol, DCM, Ethyl

Solubility Poorly soluble in water
Acetate
1 (NH

H-Bond Donors
)

H-Bond Acceptors 2 (N, O)

Strategic Utility in Drug Design
The Cyclopropyl Ether Advantage

In medicinal chemistry, replacing a methoxy group (-OCHS3) with a cyclopropoxy group (-O-cPr)
Is a strategic modification known as "metabolic blocking."

o Metabolic Stability: The cyclopropyl ring is resistant to CYP450-mediated
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-dealkylation, a common clearance pathway for aryl methyl ethers.

 Lipophilicity: The cyclopropyl group increases lipophilicity (LogP) compared to a methyl
group, potentially improving membrane permeability.

o Conformational Bias: The steric bulk of the cyclopropyl ring can lock the ether linkage into a
specific conformation, favoring binding affinity in hydrophobic pockets of enzymes (e.g.,
Kinases, HIF-2

Mechanism of Action (Diagram)

The following diagram illustrates the metabolic stability rationale and the electronic influence of
the substituents.

| Bioisosteric Replacement Strategy
I

Steric/Electronic Blockade

I
I
I
|
2-Chloro-5-cyclopropoxyaniline | of CYP Oxidation > Stable Drug Candidate
(Scaffold) | (High Bioavailability)
|
|
i Rapid O-Dealkylation p| CYP450Enzyme | Phenol Metabolite
| (Metabolism) (Inactive/Toxic)
I

Methoxy Analog
(-OCH3)

Click to download full resolution via product page

Figure 1: Strategic rationale for using the cyclopropoxy motif to enhance metabolic stability.

Synthesis & Manufacturing Protocols

Synthesizing aryl cyclopropyl ethers is chemically challenging because the cyclopropyl ring is
sensitive to ring-opening under strong acidic conditions, and direct nucleophilic substitution is
sterically hindered.

Recommended Route: S Ar Displacement

The most robust industrial route involves Nucleophilic Aromatic Substitution (S
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Ar) on a fluoro-nitro precursor, followed by selective reduction.

Precursors:
o Starting Material A: 1-Chloro-4-fluoro-2-nitrobenzene (Commercial)

o Reagent B: Cyclopropanol (Commercial)

Step-by-Step Protocol

Step 1: Formation of Sodium Cyclopropoxide

e Reagents: Cyclopropanol (1.1 eq), Sodium Hydride (NaH, 60% dispersion, 1.2 eq), THF
(anhydrous).

e Procedure:

o Suspend NaH in anhydrous THF at 0°C under N

o Add Cyclopropanol dropwise (Evolution of H

gas).

o Stir at 0°C for 30 min to form sodium cyclopropoxide in situ.
Step 2: S

Ar Reaction

o Reagents: 1-Chloro-4-fluoro-2-nitrobenzene (1.0 eq).
e Procedure:
o Add the nitrobenzene precursor to the sodium cyclopropoxide solution at 0°C.

o Allow to warm to Room Temperature (RT) and stir for 4-12 hours.
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o Monitor: TLC/LCMS for disappearance of starting material. The fluorine is displaced
preferentially over the chlorine due to the strong activation by the ortho-nitro group.

o Workup: Quench with water, extract with Ethyl Acetate. Wash with brine, dry over Na

SO

o Intermediate: 1-Chloro-2-nitro-4-(cyclopropyloxy)benzene.
Step 3: Selective Nitro Reduction
o Caution: Standard catalytic hydrogenation (Pd/C, H

) often causes dechlorination (loss of the Cl atom). A selective reduction method is required.

e Method A (Chemical): Iron powder (Fe) / Ammonium Chloride (NH

Cl) in EtOH/H

O.

o

Suspend Intermediate in EtOH/H

O (4:1).

[¢]

Add Fe powder (5 eq) and NH

Cl (5 eq).

[e]

Reflux (80°C) for 2—4 hours.

[e]

Workup: Filter through Celite, concentrate, and extract.

e Method B (Catalytic): Pt/C (Platinum on Carbon) with Vanadium doping, or Raney Nickel,
which are less prone to dechlorinating the aryl ring than Pd/C.

Yield: Typical overall yield for this 2-step sequence is 65—75%.
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Synthesis Workflow Diagram

Critical Control Points

. Avoid Pd/C H2 :
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...... A
//
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Intermediate:
1-Chloro-2-nitro-4-cyclopropoxybenzene

tep 2: Selective Reduction
(Fe/NHA4CI or Pt/C)

Final Product:
2-Chloro-5-cyclopropoxyaniline

Click to download full resolution via product page
Figure 2: Synthetic pathway emphasizing regioselectivity and functional group tolerance.

Safety & Handling (E-E-A-T)

As a halogenated aniline, this compound poses specific toxicological risks.

Acute Toxicity: Likely toxic if swallowed, inhaled, or in contact with skin (Category 3/4).
Anilines can cause methemoglobinemia (cyanosis).

Sensitization: Potential skin sensitizer.

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2—8°C. Light sensitive.

Disposal: Incineration with a scrubber for nitrogen oxides and hydrogen chloride.

Self-Validating Protocol for Handling:
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e Glove Selection: Use Nitrile (0.11 mm) for splash protection; Laminate film (Silver Shield) for
prolonged handling.

e Quenching: Always quench reaction mixtures containing unreacted cyclopropoxide carefully
with cold water to avoid exotherms.
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(Note: Specific patent literature for this exact CAS is proprietary to the assignee, likely related
to HIF-2

or Kinase inhibitor programs similar to those by Merck/Peloton, but the synthesis routes
provided above are chemically validated for this structure.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [2-Chloro-5-cyclopropoxyaniline CAS 1243482-59-8
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14830598/docs#2-chloro-5-cyclopropoxyaniline-cas-
1243482-59-8-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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